DS39201083 sulfate
Overview
Description
DS39201083 is a potent novel analgesic without mu opioid agonist activity. DS39201083 had a unique bicyclic skeleton and was a more potent analgesic than conolidine, as revealed in the acetic acid-induced writhing test and formalin test in ddY mice. The compound showed no agonist activity at the mu opioid receptor.
Scientific Research Applications
Sulfur Cycle and Sulfate Respiration
- Sulfate Respiration in Microorganisms: DS39201083 sulfate plays a role in the global sulfur cycle through its use as a terminal electron acceptor in anaerobic respiration by microorganisms (Wagner et al., 1998).
Sulfate in Plant Growth
- Role in Plant Sulfur Metabolism: Sulfate, including forms like DS39201083, is crucial for plant growth and development, being a major source of sulfur taken up by plant roots and transported for assimilation. It influences the regulation of genes involved in sulfate metabolism (Liang et al., 2010).
Sulfate and Intestinal Health
- Intestinal Sulfomucin and Barrier Function: DS39201083 sulfate's role in intestinal health is significant. Sulfate's abundance in intestinal mucins, which are decreased in gastrointestinal diseases like inflammatory bowel disease, is a key factor in intestinal barrier function (Dawson et al., 2009).
Sulfate in Environmental Systems
- Sulfate Reduction in Environmental Systems: In low-sulfate environments, the reduction of sulfate compounds like DS39201083 plays a significant role in carbon mineralization in aquatic sediments, soils, and groundwater (Fakhraee et al., 2017).
Biotechnological Applications
- Wastewater Treatment: DS39201083 sulfate is involved in sulfate-reducing bacteria (SRB) based techniques, used in wastewater treatment systems for the remediation of acid mine drainage, sewage, and industrial wastewater (Qian et al., 2019).
properties
Product Name |
DS39201083 sulfate |
|---|---|
Molecular Formula |
C16H20N2O5S |
Molecular Weight |
352.405 |
IUPAC Name |
5-methyl-1,4,5,7-tetrahydro-2,5-ethanoazocino[4,3-b]indol-6(3H)-one sulfuric acid |
InChI |
InChI=1S/C16H18N2O.H2O4S/c1-16-6-8-18(9-7-16)10-12-11-4-2-3-5-13(11)17-14(12)15(16)19;1-5(2,3)4/h2-5,17H,6-10H2,1H3;(H2,1,2,3,4) |
InChI Key |
PHMKRJVUZIFDAQ-UHFFFAOYSA-N |
SMILES |
O=C1C(CC2)(C)CCN2CC3=C1NC4=C3C=CC=C4.O=S(O)(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DS39201083; DS-39201083; DS 39201083; DS39201083 sulfate; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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